Cas no 1432754-50-1 (1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1))

• Product Name: 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1)
• CAS No: 1432754-50-1
• MF: C₈H₁₂Cl₂N₂O
• MW: 223.099679946899
• MDL: MFCD24447568
• CID: 1316890
• PubChem ID: 118798098
• Update Time: 2025-07-19

1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1)
• (6-Chloro-4-ethoxypyridin-3-yl)methanamine hydrochloride
• (6-CHLORO-4-ETHOXYPYRIDIN-3-YL)METHANAMINE HCL
• SB80118
• (6-Chloro-4-ethoxypyridin-3-yl)methanaminehydrochloride
• 1432754-50-1
• (6-chloro-4-ethoxypyridin-3-yl)methanamine;hydrochloride
• 1-(6-CHLORO-4-ETHOXYPYRIDIN-3-YL)METHANAMINE HYDROCHLORIDE
• CS-0334116
• MFCD24447568

• MDL： MFCD24447568
• Inchi： 1S/C8H11ClN2O.ClH/c1-2-12-7-3-8(9)11-5-6(7)4-10;/h3,5H,2,4,10H2,1H3;1H
• InChI Key： BOZPXGGMIXRHET-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CN)OCC.Cl

Computed Properties

• Exact Mass: 222.0326684g/mol
• Monoisotopic Mass: 222.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1)

Comprehensive Overview of 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1) (CAS No. 1432754-50-1)

1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1), with the CAS number 1432754-50-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and functional groups, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structural properties, which make it a promising candidate for developing novel therapeutic agents and agrochemicals.

The molecular structure of 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1) includes a chloro-substituted pyridine ring and an ethoxy group, which contribute to its unique chemical reactivity. These features are critical for its interactions with biological targets, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form enhances its stability and solubility, which are essential properties for formulation in various applications.

In recent years, the demand for pyridine derivatives like CAS 1432754-50-1 has surged due to their versatility in medicinal chemistry. This compound is often explored in the context of central nervous system (CNS) drug development, where researchers investigate its potential to modulate neurotransmitter systems. Additionally, its agrochemical applications are being studied, particularly in the development of next-generation pesticides that are more environmentally friendly and target-specific.

One of the most frequently searched questions about 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1) revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical industries.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of CAS 1432754-50-1. Researchers are keen to understand how modifications to its molecular framework can enhance its efficacy and reduce potential side effects. This line of inquiry is particularly relevant in the era of precision medicine, where tailored therapeutics are becoming the gold standard for treating complex diseases.

The safety profile of 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1) is also a subject of ongoing research. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. Material safety data sheets (MSDS) provide detailed guidelines for laboratory personnel to ensure safe usage.

From an industrial perspective, the scalability of CAS 1432754-50-1 production is a key consideration. Manufacturers are investing in green chemistry approaches to minimize waste and energy consumption during synthesis. This aligns with global trends toward sustainable chemical production and reduces the environmental footprint of industrial processes.

In summary, 1-(6-chloro-4-ethoxy-3-pyridinyl)methanamine Hydrochloride (1:1) (CAS No. 1432754-50-1) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in pharmaceuticals and agrochemicals, make it a focal point for ongoing research. As advancements in synthetic chemistry and molecular biology continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.